Cas no 1008-79-3 (1-phenyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 1-phenyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 1008-79-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00129721
• CID: 180650
• PubChem ID: 594724
• Update Time: 2025-04-19

1-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-1-phenyl-
• 3-phenyl-4H-imidazol-5-one
• 1-chlorophenyl-1H-pyrazol-3-ol
• 1-Fenyl-3-pyrazolon [Czech]
• 1-Fenyl-4-pyrazolin-3-on
• 1-Fenyl-4-pyrazolin-3-on [Czech]
• 1-phenyl-1,5-dihydro-4h-imidazol-4-one
• 1-phenyl-1H-pyrazol-3-ol
• 1-Phenyl-4-pyrazolin-3-one
• 1-phenylpyrazol-3-ol
• 3-hydroxy-1-phenyl-1H-pyrazole
• 3-hydroxy-1-phenylpyrazole
• 4-Pyrazolin-3-one, 1-phenyl-
• AC1Q6IOF
• SureCN9862074
• 1-Phenyl-1,2-dihydropyrazol-3-one
• 1-Phenyl-3-hydroxypyrazole
• 1-Phenyl-3(2H)-pyrazolone
• 1-Phenyl-5H-IMidazol-4-one
• 1-Phenyl-1H-pyrazol-3(2H)-one
• 1,2-Dihydro-1-phenyl-3H-pyrazol-3-one
• 1-Phenyl-1,2-dihydro-3H-pyrazol-3-one
• 1-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 2-phenyl-1H-pyrazol-5-one
• 1-Phenyl-1H-pyrazole-3-ol
• MKMDCEXRIPLNGJ-UHFFFAOYSA-N
• 1-Phenyl-1,2-dihydro-pyrazol-3-one
• 2-phenyl-3-pyrazolin-5-one
• 1-phenylpyrazolone
• Cambridge id 5108106
• TimTec1_002962
• 1-phenyl-1H-pyrazol-3-on
• MLS000717976
• ARONIS003309
• 1H-pyrazol-3-ol, 1-phenyl-
• CHE
• HMS2678I21
• HMS1542G14
• SCHEMBL482140
• BAA00879
• MFCD00129721
• Z57248370
• AB91927
• DS-19228
• CS-0069824
• AKOS000493219
• 1008-79-3
• EN300-107296
• AKOS003264143
• F17289
• F3145-2711
• SMR000279544
• CHEMBL1481830
• STK047282
• 1-PHENYL-2H-PYRAZOL-3-ONE
• STK064115
• pyrazole, 3-hydroxy-1-phenyl-

• MDL： MFCD00129721
• Inchi： 1S/C9H8N2O/c12-9-6-7-11(10-9)8-4-2-1-3-5-8/h1-7H,(H,10,12)
• InChI Key： MKMDCEXRIPLNGJ-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158 ºC
• Boiling Point: 286.07°C (rough estimate)
• Refractive Index: 1.5570 (estimate)
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 32.67

1-phenyl-2,3-dihydro-1H-pyrazol-3-one Security Information

• Safety Term：x. See also KETONES."> Poison by ingestion. A skin and severe eye irritant. When heated to decomposition it emits toxic fumes of NOx. See also KETONES.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles